3-((2,4-dioxooxazolidin-3-yl)methyl)-N-phenylazetidine-1-carboxamide

• IUPAC Name: 3-[(2,4-dioxo-1,3-oxazolidin-3-yl)methyl]-N-phenylazetidine-1-carboxamide
• InChI: InChI=1S/C14H15N3O4/c18-12-9-21-14(20)17(12)8-10-6-16(7-10)13(19)15-11-4-2-1-3-5-11/h1-5,10H,6-9H2,(H,15,19)
• InChI Key: PTGQDHSWAMPKBM-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)NC2=CC=CC=C2)CN3C(=O)COC3=O
• Molecular Formula: C14H15N3O4
• Molecular Weight: 289.29 g/mol

Description

3-((2,4-dioxooxazolidin-3-yl)methyl)-N-phenylazetidine-1-carboxamide, also known as DPOC, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. DPOC belongs to the class of azetidine derivatives and has been shown to exhibit promising biological activity.

Scientific Research Applications

Discovery and Development of Therapeutics

Research on similar compounds has led to the development of potent inhibitors targeting specific enzymes or biological pathways. For instance, the discovery of cyclic amine-containing benzimidazole carboxamide PARP inhibitors demonstrates the application of structurally related compounds in cancer treatment. These inhibitors exhibit excellent potency against PARP enzymes, crucial for DNA repair, making them promising candidates for cancer therapy (Penning et al., 2009).

Antimicrobial and Antifungal Applications

Compounds with a similar backbone have shown antimicrobial and antifungal activities. A study on thiazolidine-2,4-dione carboxamide and amino acid derivatives revealed weak to moderate antibacterial activity against various bacteria and fungi. This suggests potential applications in developing new antimicrobial agents (Alhameed et al., 2019).

Chemical Synthesis and Drug Design

The structural complexity of these compounds makes them interesting targets for synthetic chemistry research. Efforts to synthesize novel derivatives and evaluate their biological activities contribute to the discovery of new therapeutic agents. For example, the synthesis of highly functionalized β-lactam and thiazolidine-grafted tetrahydrobenzothiophenes demonstrates the application of related compounds in medicinal chemistry, highlighting their significance in drug design and development (Babu et al., 2013).

Biological Activity and Mechanism of Action Studies

Understanding the biological activity and mechanism of action of compounds with similar structures can provide insights into their therapeutic potential. For instance, research on the inhibition of human and rat dihydroorotate dehydrogenase by isoxazol and cinchoninic acid derivatives highlights the importance of such compounds in studying the biochemical pathways involved in diseases and their treatment (Knecht & Löffler, 1998).

Mechanism of Action

Target of Action

It’s known that the 1,3-oxazolidin-2-one fragment, a part of the compound, is found in many biologically active compounds . Oxazolidinone derivatives are of particular interest for the creation of new antibacterial drugs with low resistance potential .

Mode of Action

The reaction mechanism of similar compounds involves the formation of an n-amide radical, 5-exo cyclization, addition to a trifluoromethylalkene, and subsequent β-elimination of the fluoride anion .

Biochemical Pathways

Oxazolidinone derivatives, which this compound is a part of, are known to be involved in various biochemical pathways related to antibacterial activity .

Result of Action

Oxazolidinone derivatives, which this compound is a part of, are known to have significant antibacterial effects .